Cas no 93858-00-5 (2-Propenoic acid,2-methyl-, hexatriacontyl ester)
93858-00-5 structure
Product Name:2-Propenoic acid,2-methyl-, hexatriacontyl ester
CAS No:93858-00-5
MF:C40H78O2
MW:591.046133518219
CID:807822
PubChem ID:3022694
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, hexatriacontyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, hexatriacontyl ester
- hexatriacontyl 2-methylprop-2-enoate
- hexatriacontyl methacrylate
- NS00039701
- 93858-00-5
- EINECS 299-235-1
- SCHEMBL886834
- DTXSID50239803
-
- Inchi: 1S/C40H78O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-42-40(41)39(2)3/h2,4-38H2,1,3H3
- InChI Key: OAYMNBMXGBFHKX-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 590.6
- Monoisotopic Mass: 590.6
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 37
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 20.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.86
- Boiling Point: 631.9°Cat760mmHg
- Flash Point: 306.6°C
- Refractive Index: 1.461
2-Propenoic acid,2-methyl-, hexatriacontyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
93858-00-5 (2-Propenoic acid,2-methyl-, hexatriacontyl ester) Related Products
- 760-93-0(Methacrylic anhydride)
- 868-77-9(2-Hydroxyethyl methacrylate)
- 142-90-5(Lauryl Methacrylate)
- 6606-59-3(1,6-Hexanediol Dimethacrylate - stabilized with MEHQ)
- 109-17-1(Tetraethylene glycol dimethacrylate)
- 688-84-6(2-Ethylhexyl methacrylate)
- 2082-81-7(1,4-Butanediol Dimethylacrylate)
- 25852-47-5(Polyethylene Glycol Dimethacrylate (n= 4) (stabilized with MEHQ))
- 6976-93-8(2-Methoxyethyl Methacrylate (stabilized with MEHQ))
- 97-90-5(Ethylene dimethacrylate)
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